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Compound of Interest

Compound Name: 5-Aminoindan

Cat. No.: B044798 Get Quote

Introduction

5-Aminoindan (CAS No: 24425-40-9) is a versatile bicyclic aromatic amine that serves as a

crucial intermediate in the landscape of organic synthesis and medicinal chemistry.[1][2] Its

rigid indane scaffold, coupled with a reactive primary amine group, makes it a valuable building

block for the development of a wide array of more complex molecules.[3][4] This technical

guide provides an in-depth overview of 5-Aminoindan, including its physicochemical

properties, synthesis protocols, and its applications as a precursor to pharmacologically active

compounds and other research chemicals. This document is intended for researchers,

scientists, and professionals involved in drug discovery and development.

Physicochemical Properties of 5-Aminoindan
A thorough understanding of the physicochemical properties of a chemical intermediate is

paramount for its effective use in synthesis and research. The key properties of 5-Aminoindan
are summarized in the table below.
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Property Value Reference

Molecular Formula C₉H₁₁N [1][2]

Molecular Weight 133.19 g/mol [1][2][5]

Appearance Brown crystalline solid/mass [1][2]

Melting Point 34-36 °C [1][2][5]

Boiling Point 247-249 °C at 745 mmHg [1][2][5]

Density ~0.922 g/cm³ (estimate) [1][3]

Flash Point >113 °C (>230 °F) [1][5]

Water Solubility Slightly soluble [1][2]

pKa 5.17 ± 0.20 (Predicted) [1][2]

CAS Number 24425-40-9 [1][2][5]

Synthesis of 5-Aminoindan
The synthesis of 5-Aminoindan is most commonly achieved through the reduction of 5-

nitroindane. The following protocol provides a general method for this transformation.

Experimental Protocol: Synthesis of 5-Aminoindan from
5-Nitroindene
Objective: To synthesize 5-Aminoindan via the catalytic hydrogenation of 5-nitroindene.

Materials:

5-nitroindene

Ethyl acetate (EtOAc)

10% Palladium on carbon (Pd/C)

Hydrogen gas (H₂)
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Anhydrous sodium sulfate (Na₂SO₄)

Methanol

1N Hydrochloric acid (HCl)

Saturated brine solution

Equipment:

Round-bottom flask

Hydrogenation apparatus (e.g., Parr hydrogenator or balloon hydrogenation setup)

Magnetic stirrer and stir bar

Filtration apparatus (e.g., Büchner funnel or Celite pad)

Rotary evaporator

Separatory funnel

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 5-nitroindene (0.5 mmol, 80.5 mg) in ethyl

acetate (20 mL).[2]

Catalyst Addition: Carefully add 10% Pd/C catalyst to the solution. The catalyst loading is

typically 20% by mass of the starting 5-nitroindene.[2]

Hydrogenation: Secure the flask to the hydrogenation apparatus. Purge the system with

hydrogen gas to replace the air. Stir the mixture vigorously under a hydrogen atmosphere at

room temperature.[2]

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography

(TLC) until the starting material is fully consumed. This process may take several hours to
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overnight.[2]

Work-up:

Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove

the Pd/C catalyst. Wash the filter cake with additional ethyl acetate to ensure complete

recovery of the product.[2]

Combine the filtrates and remove the solvent under reduced pressure using a rotary

evaporator.[2]

Dissolve the residue in methanol. Add 1N HCl until the solution is acidic.[2]

Partition the mixture between water and ethyl acetate.[2]

Separate the organic layer, wash it with saturated brine, and dry it over anhydrous sodium

sulfate.[2]

Purification:

Concentrate the dried organic layer in vacuo.[2]

Purify the crude product by silica gel column chromatography, eluting with a hexane/ethyl

acetate (3:1) mixture to afford pure 5-Aminoindan.[2]

Expected Yield: Approximately 80%.[2]

5-Nitroindene H2, 10% Pd/C
EtOAc, RT

Starting Material
5-Aminoindan

Product

5-Aminoindan

Synthesis of Ligands
(e.g., for Glycoproteins)

Enzyme Inhibitors
(e.g., DHODH for Malaria)

Pharmacological Probes
(e.g., 5-IAI, MDAI)

Antitumor Agents
(e.g., Amidrazones)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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